Cas no 76470-20-7 (9H-Purin-6-amine,2,9-dimethyl-)

• Product name: 9H-Purin-6-amine,2,9-dimethyl-
• CAS No: 76470-20-7
• MF: C₇H₉N₅
• MW: 163.17986
• CID: 564373
• PubChem ID: 195939

9H-Purin-6-amine,2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2,9-dimethyl-
• 2,9-dimethyladenine
• 2,9-dimethylpurin-6-amine
• SCHEMBL4402870
• DTXSID60227276
• 2,9-dimethyl-9H-purin-6-amine
• 76470-20-7
• 9H-Purin-6-amine, 2,9-dimethyl-

• Inchi： InChI=1S/C7H9N5/c1-4-10-6(8)5-7(11-4)12(2)3-9-5/h3H,1-2H3,(H2,8,10,11)
• InChI Key： GUMXXYPZQWVFHT-UHFFFAOYSA-N
• SMILES： CC1=NC(=C2C(=N1)N(C=N2)C)N

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9H-Purin-6-amine,2,9-dimethyl-

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